Cas no 857370-87-7 (4-Carboxybenzylamine Monohydrate)

• Product Name: 4-Carboxybenzylamine Monohydrate
• CAS No: 857370-87-7
• MF: C₈H₁₁NO₃
• MW: 169.177842378616
• CID: 3164987
• PubChem ID: 45358338
• Update Time: 2025-04-21

4-Carboxybenzylamine Monohydrate Chemical and Physical Properties

Names and Identifiers

• 4-Carboxybenzylamine Monohydrate
• 4-(Aminomethyl)benzoic acid hydrate
• 857370-87-7
• AKOS015964941

• Inchi： 1S/C8H9NO2.H2O/c9-5-6-1-3-7(4-2-6)8(10)11;/h1-4H,5,9H2,(H,10,11);1H2
• InChI Key： NNYVQZJIWLFYLM-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)CN)=O.O

Computed Properties

• Exact Mass: 169.07389321Da
• Monoisotopic Mass: 169.07389321Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.3Ų